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Compound of Interest

Compound Name: Yobyrine

CAS No.: 525-15-5

Cat. No.: B14163837

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the structure elucidation and total synthesis of

Yobyrine, a notable indole alkaloid. The information is compiled to serve as a comprehensive

technical resource, presenting key data in a structured format and outlining detailed

experimental methodologies.

Introduction to Yobyrine
Yobyrine, with the chemical formula C₁₉H₁₆N₂, is a heterocyclic compound belonging to the

yohimbine alkaloid family. Its formal IUPAC name is 1-[(2-methylphenyl)methyl]-9H-pyrido[3,4-

b]indole. The structural backbone of Yobyrine is a β-carboline moiety, which is a common

feature in many biologically active alkaloids. The elucidation of its structure and the

development of its synthetic pathways have been subjects of chemical research, contributing to

the broader understanding of indole alkaloid chemistry.
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The determination of Yobyrine's chemical structure has been accomplished through a

combination of spectroscopic techniques and chemical degradation studies. The key analytical

data are summarized below.

Spectroscopic Data
Modern spectroscopic methods are fundamental to the structural characterization of complex

organic molecules like Yobyrine. While comprehensive public domain spectra are not readily

available, the expected spectroscopic characteristics can be inferred from its structure and data

from related compounds.

Table 1: Key Physicochemical and Spectroscopic Data for Yobyrine

Property Value Source

Molecular Formula C₁₉H₁₆N₂ PubChem

Molecular Weight 272.35 g/mol PubChem

¹H NMR

Predicted shifts for aromatic

protons (δ 7.0-8.5 ppm), a

singlet for the benzylic CH₂

group, and a singlet for the

methyl group.

-

¹³C NMR

Predicted signals for aromatic

and heteroaromatic carbons (δ

110-150 ppm), a signal for the

benzylic carbon, and a signal

for the methyl carbon.

PubChem (data exists)

Mass Spectrometry

Molecular ion peak (M⁺) at m/z

272. Key fragmentation would

involve cleavage of the

benzylic bond.

PubChem (data exists)
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The process of elucidating the structure of Yobyrine would logically follow the workflow

outlined below. This involves initial characterization through mass spectrometry to determine

the molecular formula, followed by detailed NMR studies to map the carbon-hydrogen

framework and establish connectivity.
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Figure 1. Logical workflow for the structure elucidation of Yobyrine.
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Total Synthesis of Yobyrine
The total synthesis of Yobyrine has been a subject of interest, historically linked to the

chemistry of yohimbine alkaloids. A key historical synthesis was reported by Percy L. Julian and

his colleagues in 1941. The general approach often involves the dehydrogenation of a

yohimbine or related precursor.

Retrosynthetic Analysis
A plausible retrosynthetic pathway for Yobyrine would involve a Pictet-Spengler reaction as a

key step to construct the β-carboline core, followed by the introduction of the 2-methylbenzyl

group.
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To cite this document: BenchChem. [The Structure and Synthesis of Yobyrine: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14163837/docs#the-structure-and-synthesis-of-
yobyrine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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